Cas no 16216-82-3 (Bis-(2-methanethiosulfonatoethyl)methylamine)

• Product Name: Bis-(2-methanethiosulfonatoethyl)methylamine
• CAS No: 16216-82-3
• MF: C₇H₁₇NO₄S₄
• MW: 307.474177122116
• CID: 121492
• PubChem ID: 29974335
• Update Time: 2025-06-14

Bis-(2-methanethiosulfonatoethyl)methylamine Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid,thio-, S,S'-[(methylimino)diethylene] ester (8CI)
• Bis-(2-methanethiosulfonatoethyl)methylamine
• Thio-methanesulfonic Acid S,S'-[(Methylimino)diethylene] Este
• Thio-methanesulfonic Acid S,S'-[(Methylimino)diethylene] Ester
• FT-0663329
• S,S'-((Methylazanediyl)bis(ethane-2,1-diyl))dimethanesulfonothioate
• Methanesulfonic acid, thio-, S,S'-[(methylimino)diethylene] ester (8CI)
• 16216-82-3
• s,s'-[(methylimino)di-2,1-ethanediyl] dimethanesulfonothioate
• S,S'-((Methylazanediyl)bis(ethane-2,1-diyl)) dimethanesulfonothioate
• J-009901
• N-methyl-2-methylsulfonylsulfanyl-N-(2-methylsulfonylsulfanylethyl)ethanamine
• AKOS030255698

• Inchi： 1S/C7H17NO4S4/c1-8(4-6-13-15(2,9)10)5-7-14-16(3,11)12/h4-7H2,1-3H3
• InChI Key： ABQUMPOKSRUKKS-UHFFFAOYSA-N
• SMILES： S(CCN(C)CCSS(C)(=O)=O)S(C)(=O)=O

Computed Properties

• Exact Mass: 336.97800
• Monoisotopic Mass: 307.00404272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 139Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 531.3±35.0 °C at 760 mmHg
• Flash Point: 275.1±25.9 °C
• PSA: 192.92000
• LogP: 1.84120
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Bis-(2-methanethiosulfonatoethyl)methylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfonyls
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls

Additional information on Bis-(2-methanethiosulfonatoethyl)methylamine

Recent Advances in the Study of Bis-(2-methanethiosulfonatoethyl)methylamine (CAS: 16216-82-3)

Bis-(2-methanethiosulfonatoethyl)methylamine (CAS: 16216-82-3) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, known for its unique reactivity and potential applications in drug development, has been the subject of several recent studies. Researchers have focused on its role as a cross-linking agent, its interactions with biological macromolecules, and its potential therapeutic applications. The compound's ability to modify proteins and other biomolecules makes it a valuable tool in both basic research and applied sciences.

Recent studies have explored the mechanism of action of Bis-(2-methanethiosulfonatoethyl)methylamine, particularly its ability to form disulfide bonds with cysteine residues in proteins. This property has been leveraged in the development of novel bioconjugation techniques, which are critical for the creation of antibody-drug conjugates (ADCs) and other targeted therapies. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in enhancing the stability and specificity of ADCs, leading to improved therapeutic outcomes in preclinical models.

In addition to its applications in drug development, Bis-(2-methanethiosulfonatoethyl)methylamine has been investigated for its potential use in diagnostic assays. A recent report in Analytical Biochemistry highlighted its utility as a labeling agent for mass spectrometry-based proteomics, enabling more accurate quantification of protein expression levels. The compound's high reactivity and specificity make it an ideal candidate for such applications, and ongoing research aims to further optimize its performance in this context.

Despite its promising applications, challenges remain in the synthesis and handling of Bis-(2-methanethiosulfonatoethyl)methylamine. A 2022 study in Organic Process Research & Development addressed these issues by proposing a scalable and efficient synthesis route, which could facilitate its broader adoption in industrial and academic settings. The study also provided insights into the compound's stability under various conditions, offering practical guidelines for its storage and use.

Looking ahead, researchers are optimistic about the potential of Bis-(2-methanethiosulfonatoethyl)methylamine to contribute to advancements in personalized medicine and targeted drug delivery. Its unique chemical properties and versatility position it as a key player in the development of next-generation therapeutics. Future studies are expected to explore its applications in emerging fields such as nanomedicine and CRISPR-based therapies, further expanding its impact on the chemical biology and pharmaceutical landscape.